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Compound of Interest

Compound Name: Protein Kinase C (19-36)

Cat. No.: B10787922

Technical Support Center: Protein Kinase C (19-
36)

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling the Protein Kinase C (19-36)
peptide. It includes troubleshooting guides and frequently asked questions to ensure
successful experimental outcomes.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of Protein Kinase C (19-
36) in a question-and-answer format.
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Problem

Possible Cause

Recommended Solution

| am not observing any
inhibition of Protein Kinase C

in my assay.

Improper peptide reconstitution
or storage: The peptide may
have degraded due to

incorrect handling.

Ensure the peptide was
reconstituted and stored as
recommended. For short-term
storage, keep the solution at
+4°C for up to 5 days. For
long-term storage, aliquot and
freeze at -20°C for up to 3
months or -80°C for up to 6
months. Avoid repeated

freeze-thaw cycles.[1][2]

Incorrect peptide
concentration: The final
concentration of the peptide in
the assay may be too low to

elicit an inhibitory effect.

The IC50 for Protein Kinase C
(19-36) is approximately 0.18
UM.[2][3][4][5] Ensure your
working concentration is
appropriate for your specific
assay conditions. A dose-
dependent inhibition has been
observed in vascular smooth

muscle cells.[3][6]

Inactive control peptide used:
You may be using an inactive
control peptide, such as
[Glu27]-PKC (19-36), which is
not expected to inhibit PKC.[6]

Verify the sequence and
identity of the peptide you are
using. The active sequence is
RFARKGALRQKNVHEVKN.[3]

Issues with the experimental
setup: Problems with other
assay components, such as
the enzyme, substrate, or
buffer conditions, could mask

the inhibitory effect.

Run appropriate positive and
negative controls for your
assay to ensure all
components are functioning

correctly.

The reconstituted peptide
solution appears cloudy or

contains precipitates.

Poor solubility: The peptide
may not have fully dissolved in

the chosen solvent.

Protein Kinase C (19-36) is
soluble in water, with some
sources indicating solubility up

to 2 mg/ml or even 10 mg/mL.
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[3][7] If you encounter solubility
issues, gentle vortexing or
sonication may aid dissolution.
[2] For stock solutions in water,
it is recommended to filter and
sterilize with a 0.22 pm filter

before use.[2]

Incorrect buffer: The pH or
composition of the buffer may
not be optimal for peptide

solubility.

Reconstitute the peptide in
sterile, distilled water first to
create a stock solution before
diluting it into your
experimental buffer.[8]

| am observing inconsistent

results between experiments.

Repeated freeze-thaw cycles:
Aliquoting the reconstituted
peptide is crucial to maintain
its stability and ensure

consistent performance.

Upon reconstitution, create
single-use aliquots and store
them at -20°C or -80°C to
avoid degradation from

repeated freezing and thawing.

[1](2]

Peptide degradation: The
peptide may have degraded
over time, even when stored

correctly.

For optimal results, it is best to
rehydrate the lyophilized
peptide just before use.[1] If
using a frozen stock solution,
use it within the recommended

storage period (up to 3 months

at -20°C or 6 months at -80°C).

[1](2]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the storage and handling of

Protein Kinase C (19-36).

1. What is the recommended method for reconstituting lyophilized Protein Kinase C (19-36)?
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It is recommended to reconstitute the lyophilized peptide in sterile, distilled water to a desired
stock concentration.[8] Some suppliers suggest that it is soluble up to 2 mg/ml in water.[3]

2. How should | store the lyophilized peptide?

Lyophilized Protein Kinase C (19-36) should be stored at 0-5°C for up to 6 months or at -20°C
for longer-term stability.[1][3][4]

3. What are the recommended storage conditions for the reconstituted peptide solution?

After reconstitution, the solution can be stored at +4°C for up to 5 days for short-term use.[1]
For long-term storage, it is essential to aliquot the solution to avoid repeated freeze-thaw cycles
and store it at -20°C for up to 3 months or -80°C for up to 6 months.[1][2][9]

4. What is the mechanism of action of Protein Kinase C (19-36)?

Protein Kinase C (19-36) acts as a pseudosubstrate inhibitor.[2][3][5][10] It mimics the
substrate of Protein Kinase C and binds to its active site, thereby competitively inhibiting the
phosphorylation of its natural substrates.[9] This peptide corresponds to the pseudosubstrate
domain of PKC.[11][12][13]

5. In what experimental systems has Protein Kinase C (19-36) been used?

Protein Kinase C (19-36) has been utilized in various experimental contexts, including:

Inhibiting DNA and protein synthesis in vascular smooth muscle cells.[3][6]
o Attenuating vascular hyperproliferation and hypertrophy induced by high glucose.[2][3][6]

o Studying the role of PKC in the activation of ischemically sensitive abdominal visceral
afferents.[8]

« Investigating the regulation of GABAA receptor activity.[14]
¢ Probing the modulation of reconstituted calcium-dependent potassium channels.[15]

o Examining the regulation of osteoclast activity.[16]
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Quantitative Data Summary

Parameter Value Source
Molecular Weight 2151.48 g/mol [3]

Amino Acid Sequence RFARKGALRQKNVHEVKN [3]

IC50 for PKC 0.18 uM [21[3][41[5]
Solubility in Water Up to 2 mg/ml [3]

Up to 10 mg/mL (may require

sonication)

[2]

Storage (Lyophilized)

Up to 6 months at 0-5°C

[1]

Store at -20°C

[3]

Storage (Reconstituted)

Up to 5 days at +4°C

[1]

Up to 3 months at -20°C
(aliquoted)

[1]

Up to 1 month at -20°C
(aliquoted)

[2]

Up to 6 months at -80°C
(aliquoted)

[2]

Experimental Protocols & Visualizations
Reconstitution Protocol

A standard protocol for reconstituting and storing Protein Kinase C (19-36) is outlined below.
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Preparation

Start with lyophilized
Protein Kinase C (19-36)

Recongdtitution
\

Reconstitute in sterile
distilled water to create
a stock solution

:

Gently vortex or sonicate
\if necessary to fully dissolve

Storage

Y

Aliquot into single-use
tubes to avoid
freeze-thaw cycles

For immediat¢ use For future use

Click to download full resolution via product page

Caption: Workflow for the reconstitution and storage of Protein Kinase C (19-36).

Signaling Pathway: Mechanism of PKC Inhibition

The following diagram illustrates the inhibitory mechanism of Protein Kinase C (19-36).
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Caption: Mechanism of Protein Kinase C inhibition by the pseudosubstrate peptide PKC (19-
36).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. phoenixpeptide.com [phoenixpeptide.com]
. medchemexpress.com [medchemexpress.com]
. PKC (19-36) (CAS 113731-96-7): R&D Systems [rndsystems.com]

. molnova.com [molnova.com]

1
2
3
4
¢ 5. Protein Kinase C (19-36) - Nordic Biosite [nordicbiosite.com]
6. ahajournals.org [ahajournals.org]
7. gencefebio.com [gencefebio.com]
8. journals.physiology.org [journals.physiology.org]

9. PKC Inhibitor Peptide 19-36 | 539560 [merckmillipore.com]
¢ 10. medchemexpress.com [medchemexpress.com]
e 11. mdpi.com [mdpi.com]

e 12. researchgate.net [researchgate.net]

¢ 13. An Update on Protein Kinases as Therapeutic Targets—Part Il: Peptides as Allosteric
Protein Kinase C Modulators Targeting Protein—Protein Interactions - PMC
[pmc.ncbi.nlm.nih.gov]

e 14. Subunit-Specific Association of Protein Kinase C and the Receptor for Activated C
Kinase with GABA Type A Receptors | Journal of Neuroscience [jneurosci.org]

» 15. Kinase and phosphatase activities intimately associated with a reconstituted calcium-
dependent potassium channel - PMC [pmc.ncbi.nlm.nih.gov]

o 16. Effects of peptide fragments of protein kinase C on isolated rat osteoclasts - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Best practices for storing and handling Protein Kinase C
(19-36)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787922#best-practices-for-storing-and-handling-
protein-kinase-c-19-36]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b10787922?utm_src=pdf-custom-synthesis
https://phoenixpeptide.com/products/protein-kinase-c-pkc-19-36/
https://www.medchemexpress.com/protein-kinase-c-19-36.html
https://www.rndsystems.com/products/pkc-19-36_4058
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M30202.pdf
https://nordicbiosite.com/product/TP1503-100mg/Protein-Kinase-C-1936
https://www.ahajournals.org/doi/10.1161/01.HYP.28.2.159
https://www.gencefebio.com/products/info-3-110-16674-CP1732010.html
https://journals.physiology.org/doi/10.1152/ajpheart.1998.275.3.H1024
https://www.merckmillipore.com/INTL/en/product/PKC-Inhibitor-Peptide-19-36,EMD_BIO-539560
https://www.medchemexpress.com/search.html?q=pkc&ft=&fa=&fp=
https://www.mdpi.com/1422-0067/24/24/17504
https://www.researchgate.net/publication/376566183_An_Update_on_Protein_Kinases_as_Therapeutic_Targets-Part_II_Peptides_as_Allosteric_Protein_Kinase_C_Modulators_Targeting_Protein-Protein_Interactions
https://pmc.ncbi.nlm.nih.gov/articles/PMC10743673/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10743673/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10743673/
https://www.jneurosci.org/content/19/21/9228
https://www.jneurosci.org/content/19/21/9228
https://pmc.ncbi.nlm.nih.gov/articles/PMC6577735/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6577735/
https://pubmed.ncbi.nlm.nih.gov/9782182/
https://pubmed.ncbi.nlm.nih.gov/9782182/
https://www.benchchem.com/product/b10787922#best-practices-for-storing-and-handling-protein-kinase-c-19-36
https://www.benchchem.com/product/b10787922#best-practices-for-storing-and-handling-protein-kinase-c-19-36
https://www.benchchem.com/product/b10787922#best-practices-for-storing-and-handling-protein-kinase-c-19-36
https://www.benchchem.com/product/b10787922#best-practices-for-storing-and-handling-protein-kinase-c-19-36
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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